Cas no 1261894-91-0 (3-(3-Methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(3-Methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261894-91-0
• MF: C₁₆H₁₁F₃O₄
• MW: 324.251355409622
• MDL: MFCD18321219
• CID: 2761839
• PubChem ID: 53227109
• Update Time: 2025-04-21

3-(3-Methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261894-91-0
• 3'-(Methoxycarbonyl)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID90690696
• 3-(3-Methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95%
• 3-(3-METHOXYCARBONYLPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• MFCD18321219
• 3-(3-Methoxycarbonylphenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18321219
• Inchi： 1S/C16H11F3O4/c1-23-15(22)10-4-2-3-9(5-10)11-6-12(14(20)21)8-13(7-11)16(17,18)19/h2-8H,1H3,(H,20,21)
• InChI Key： VHAAMRMRHPVFAZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C(=O)OC)C=1)(F)F

Computed Properties

• Exact Mass: 324.06094331Da
• Monoisotopic Mass: 324.06094331Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6Ų